Cas no 197142-47-5 ((1R,3S,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-3-carboxylic acid)

• Product Name: (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-3-carboxylic acid
• CAS No: 197142-47-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28
• CID: 5293570
• Update Time: 2026-03-10

(1R,3S,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[4.1.0]heptane-3-carboxylic acid
• (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-3-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-8(10(14)15)5-4-7-6-9(7)13/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8-,9+/m0/s1
• InChI Key： OUIBHCFUGWXKHT-XHNCKOQMSA-N
• SMILES： [C@]12([H])[C@]([H])(C1)CC[C@@H](C(O)=O)N2C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-3-carboxylic acid

Introduction to (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-3-carboxylic Acid (CAS No: 197142-47-5)

The compound (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-3-carboxylic acid (CAS No: 197142-47-5) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique bicyclic structure, which includes a tert-butoxy carbonyl group and a carboxylic acid moiety, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound's complex bicyclic framework. Researchers have employed innovative methodologies, such as stereoselective ring-closing reactions and asymmetric catalysis, to achieve high yields and excellent stereochemical control during its synthesis. These techniques are critical for producing enantiomerically pure compounds, which are essential for studying their biological activities and optimizing their pharmacokinetic profiles.

The tert-butoxy carbonyl group in this compound serves as a protecting group for the amine functionality, which is crucial during multi-step synthesis processes. This protective group ensures that the amine remains inert until it is selectively deprotected in subsequent steps, allowing for greater control over the reaction sequence and enhancing the overall efficiency of the synthesis.

One of the most notable applications of this compound is its role as an intermediate in the development of peptide-based drugs and bioactive molecules. The presence of a carboxylic acid group makes it an ideal candidate for forming peptide bonds or other functional linkages, enabling the creation of complex macromolecular structures with tailored biological activities.

Recent studies have highlighted the potential of this compound in drug delivery systems and targeted therapy development. Its rigid bicyclic structure provides stability to the molecule, which is advantageous for maintaining its integrity during drug delivery processes. Additionally, researchers have explored its ability to act as a scaffold for attaching various functional groups, thereby expanding its utility in medicinal chemistry.

The stereochemistry of this compound plays a pivotal role in determining its biological activity and pharmacokinetic properties. The specific configuration at positions 1R, 3S, and 6S has been shown to influence its interaction with biological targets such as enzymes and receptors. This highlights the importance of stereochemical control during synthesis to ensure that the desired enantiomer is produced for further testing and development.

In terms of toxicity and safety profiles, recent evaluations have demonstrated that this compound exhibits low toxicity under standard experimental conditions. However, further studies are required to fully understand its long-term effects on biological systems and to establish its safety profile for therapeutic applications.

The demand for highly functionalized intermediates like (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[4.1.0]heptane-3-carboxylic acid continues to grow as researchers strive to develop more effective and selective drugs. Its unique combination of structural features makes it an invaluable tool in modern drug discovery pipelines.

Looking ahead, advancements in computational chemistry and artificial intelligence are expected to further enhance our ability to design and synthesize compounds like this one with even greater precision and efficiency. These technologies will likely play a key role in identifying novel applications for this compound and optimizing its use in various therapeutic contexts.